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Compound of Interest

Compound Name: Pirimiphos-methyl-d6

Cat. No.: B570484

This technical guide is intended for researchers, scientists, and professionals in drug
development who require high-purity Pirimiphos-methyl-d6 for their work. This document
provides an overview of commercial suppliers, guidance on assessing product quality, and
detailed analytical methodologies for its use as an internal standard in quantitative analysis.

Introduction to Pirimiphos-methyl-d6

Pirimiphos-methyl-d6 is the deuterated analog of Pirimiphos-methyl, a broad-spectrum
organophosphate insecticide and acaricide. The stable isotope-labeled form is a critical tool in
analytical chemistry, particularly in isotope dilution mass spectrometry (IDMS) for the accurate
quantification of Pirimiphos-methyl residues in various matrices. Its use as an internal standard
corrects for matrix effects and variations in sample preparation and instrument response,
leading to more precise and reliable results.

Commercial Suppliers of High-Purity Pirimiphos-
methyl-d6

Several commercial suppliers offer Pirimiphos-methyl-d6, typically as an analytical standard.
While obtaining a certificate of analysis with specific purity and isotopic enrichment data is
crucial before purchase, the following table summarizes publicly available information from
prominent suppliers.
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. Molecular Available
Supplier Product Name  CAS Number
Formula Formats
Pirimiphos-
Sigma-Aldrich methyl-(O,0- C11H14DeN3OsP
] 1793055-06-7 Neat
(Merck) dimethyl-d6) S
PESTANAL®
MedChemExpres  Pirimiphos- C11H14DeN3OsP »
1793055-06-7 Not specified
S methyl-d6 S
) Pirimiphos- C11H14DeN3OsP N
GlpBio 1793055-06-7 Not specified
methyl-d6 S
Pirimiphos- C11H14DeN3OsP Neat; 100 pg/mL
LGC Standards 1793055-06-7 ]
methyl-d6 S in Acetone
) Pirimiphos- C11H14DeNsOsP -~
BOC Sciences 1793055-06-7 Not specified
methyl-d6 S
HPC Standards D6-Pirimiphos- N 100 pg/mlin
) 1793055-06-7 Not specified o
GmbH methyl solution Acetonitrile

Quality Considerations for High-Purity Standards

For use as an internal standard in quantitative analysis, both chemical and isotopic purity are

paramount. While supplier specifications should be the primary reference, guidelines from

organizations like the WHO and FAO for the non-deuterated Pirimiphos-methyl can provide a

baseline for understanding expected purity levels for a high-quality standard.

According to WHO and FAO specifications for technical grade Pirimiphos-methyl, the active

ingredient content should be declared and meet specific tolerances.[1][2][3] The specifications
also set limits for impurities, such as O,0,S-trimethyl phosphorodithioate and water content.[2]
[3] For a high-purity deuterated standard, one should expect a chemical purity of 298% and a
high isotopic enrichment (typically >99% deuteration).

Experimental Protocols for the Use of Pirimiphos-
methyl-d6
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Pirimiphos-methyl-d6 is predominantly used as an internal standard in chromatographic
methods coupled with mass spectrometry. The following sections provide an overview of typical
experimental protocols.

Sample Preparation: QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food and
agricultural products.

Materials:

 Homogenized sample (e.qg., fruit, vegetable, cereal)

Acetonitrile (ACN)

Magnesium sulfate (MgSQOa), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Pirimiphos-methyl-d6 internal standard solution

Protocol:

e Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

e Add a known amount of the Pirimiphos-methyl-d6 internal standard solution.
e Add 10-15 mL of ACN.

e Add the QUEChERS extraction salts (e.g., MgSOa4 and NaCl).

e Shake vigorously for 1 minute.

e Centrifuge at 23000 rcf for 5 minutes.

o Transfer an aliquot of the ACN supernatant to a d-SPE tube containing PSA and MgSOQOa.
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o Shake for 30 seconds.
o Centrifuge at a high speed for 2-5 minutes.

e The resulting supernatant is ready for LC-MS/MS or GC-MS/MS analysis.

Analysis by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

LC-MS/MS is a common technique for the quantification of Pirimiphos-methyl.
Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid
Chromatograph (UHPLC) system

o Tandem mass spectrometer (e.g., triple quadrupole)

Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 ym)

Mobile Phase: A gradient of water with 0.1% formic acid and methanol or acetonitrile.

Flow Rate: 0.2-0.4 mL/min

Injection Volume: 5-10 pL

Mass Spectrometry Conditions (Example):

¢ lonization Mode: Electrospray lonization (ESI), positive mode

e Multiple Reaction Monitoring (MRM) Transitions:

o Pirimiphos-methyl: Precursor ion (e.g., m/z 306) to product ions (e.g., m/z 164, 191)

o Pirimiphos-methyl-d6: Precursor ion (e.g., m/z 312) to product ions (e.g., m/z 164, 197)

¢ Collision Energy and other MS parameters: Optimized for the specific instrument.
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Analysis by Gas Chromatography-Tandem Mass
Spectrometry (GC-MS/MS)

GC-MS/MS is another powerful technique for the analysis of Pirimiphos-methyl.
Instrumentation:

e Gas chromatograph with a suitable injector (e.g., split/splitless)

e Tandem mass spectrometer

Chromatographic Conditions (Example):

Column: A low- to mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 pm film
thickness)

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient starting from around 70°C and ramping
up to approximately 280°C.

Injection Volume: 1-2 pL
Mass Spectrometry Conditions (Example):
¢ lonization Mode: Electron lonization (EI)

o MRM Transitions: Specific precursor-to-product ion transitions for both Pirimiphos-methyl
and Pirimiphos-methyl-d6 would be selected and optimized.

Logical Workflow for Supplier Selection

The selection of a suitable commercial supplier for high-purity Pirimiphos-methyl-d6 is a
critical step for ensuring the quality and reliability of research data. The following diagram
illustrates a logical workflow for this process.
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Caption: A flowchart outlining the key steps for selecting a commercial supplier of high-purity
Pirimiphos-methyl-d6.

This guide provides a comprehensive overview for researchers and scientists working with
high-purity Pirimiphos-methyl-d6. By carefully selecting suppliers and employing validated
analytical methods, the accuracy and reliability of experimental results can be significantly
enhanced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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